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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 2-(2-nitrophenyl)acetate,

a chemical compound with potential applications in organic synthesis and as a precursor for

various biologically active molecules. This document details its chemical and physical

properties, safety information, and a known method of synthesis. While the biological activities

of its parent compound and other derivatives have been noted, specific biological data for

Methyl 2-(2-nitrophenyl)acetate remains largely unreported in publicly available literature.

Chemical and Physical Properties
Methyl 2-(2-nitrophenyl)acetate, with the CAS number 30095-98-8, is a nitro-substituted

aromatic ester.[1] Its fundamental properties are summarized in the table below. The compound

typically appears as a light orange oil.
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Property Value Source

CAS Number 30095-98-8 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

Appearance Light orange oil ChemicalBook

IUPAC Name methyl 2-(2-nitrophenyl)acetate [1]

Synonyms

Methyl (2-nitrophenyl)acetate,

2-NITROPHENYLACETIC

ACID METHYL ESTER,

Benzeneacetic acid, 2-nitro-,

methyl ester

[1]

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of

Methyl 2-(2-nitrophenyl)acetate.

Spectrum Type Data Source

¹H NMR (CDCl₃)

δ: 3.72 (3H, s), 4.03 (2H, s),

7.36 (1H, d, J = 7.3 Hz), 7.44-

7.51 (1H, m), 7.57-7.63 (1H,

m), 8.12 (1H, d, J = 7.8 Hz)

ChemicalBook

¹³C NMR Data available PubChem

Infrared (IR) Data available PubChem

Mass Spectrometry (MS) Data available PubChem

Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 2-(2-nitrophenyl)acetate is classified with the following hazard statements:
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H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of Methyl 2-(2-nitrophenyl)acetate
A common method for the synthesis of Methyl 2-(2-nitrophenyl)acetate involves the

esterification of 2-(2-nitrophenyl)acetic acid.

Materials:

2-(2-nitrophenyl)acetic acid

Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Ethyl acetate

Saturated aqueous sodium bicarbonate

Saturated brine
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Anhydrous sodium sulfate

Procedure:

Dissolve 2-(2-nitrophenyl)acetic acid in methanol.

Slowly add concentrated sulfuric acid to the solution.

Heat the reaction mixture at reflux for 16 hours.

After the reaction is complete, remove the solvent by evaporation.

Add water to the residue and extract with ethyl acetate.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and

saturated brine.

Dry the organic layer over anhydrous sodium sulfate.

Evaporate the solvent to yield Methyl 2-(2-nitrophenyl)acetate as a light orange oil.

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of Methyl 2-(2-nitrophenyl)acetate

Start

Dissolve 2-(2-nitrophenyl)acetic acid in Methanol

Add concentrated H₂SO₄

Reflux for 16 hours

Evaporate solvent

Extract with Ethyl Acetate

Wash with saturated NaHCO₃

Wash with saturated brine

Dry over Na₂SO₄

Evaporate solvent

Methyl 2-(2-nitrophenyl)acetate (light orange oil)

Click to download full resolution via product page

Caption: A step-by-step workflow for the synthesis of Methyl 2-(2-nitrophenyl)acetate.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the public domain detailing the biological activity or

the mechanism of action of Methyl 2-(2-nitrophenyl)acetate itself. However, its parent

compound, 2-nitrophenylacetic acid, has been reported to exhibit selective herbicidal

properties.[2] Furthermore, derivatives of 2-nitrophenylacetic acid are recognized as valuable

precursors in the synthesis of various biologically active molecules, including those with

potential as enzyme inhibitors and anticancer agents.[2]

Given the absence of specific biological data for Methyl 2-(2-nitrophenyl)acetate, a signaling

pathway diagram cannot be generated at this time. Further research is required to elucidate its

potential biological roles and mechanisms of action.

Conclusion
Methyl 2-(2-nitrophenyl)acetate is a well-characterized chemical compound with established

physical, chemical, and safety profiles. Its synthesis from 2-(2-nitrophenyl)acetic acid is a

straightforward and documented process. While the broader class of 2-nitrophenylacetic acid

derivatives shows promise in the development of bioactive compounds, the specific biological

functions of the methyl ester remain an area for future investigation. This guide serves as a

foundational resource for researchers interested in exploring the potential of this compound in

organic synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-(2-nitrophenyl)acetate | C9H9NO4 | CID 520464 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (2-Nitrophenyl)acetic acid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl 2-(2-
nitrophenyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://en.wikipedia.org/wiki/(2-Nitrophenyl)acetic_acid
https://en.wikipedia.org/wiki/(2-Nitrophenyl)acetic_acid
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://www.benchchem.com/product/b1268029?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_2-nitrophenyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_2-nitrophenyl_acetate
https://en.wikipedia.org/wiki/(2-Nitrophenyl)acetic_acid
https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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